Cas no 6321-45-5 (Pentanoic acid,2-propen-1-yl ester)

Pentanoic acid,2-propen-1-yl ester Properties

Names and Identifiers

• Pentanoic acid,2-propen-1-yl ester
• Allyl n-Valerate
• ALLYL VALERATE
• prop-2-enyl pentanoate
• Allyl pentanoate
• Allyl-valerat
• EINECS 228-675-9
• Pentanoic acid,2-propenyl ester
• +Expand

• InChIKey： PWYXVVREDGESBB-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H14O2/c1-3-5-6-8(9)10-7-4-2/h4H,2-3,5-7H2,1H3
• SMILES： CCCCC(=O)OCC=C

Computed Properties

• Exact Mass: 142.09900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Heavy Atom Count: 10
• Complexity: 108
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.90580
• PSA: 26.30000
• FEMA: 4074 | ALLYL VALERATE
• Color/Form: Not determined
• Solubility: Not determined

Pentanoic acid,2-propen-1-yl ester Security Information

Pentanoic acid,2-propen-1-yl ester Customs Data

• HS CODE：2915600000
• Customs Data：

  China Customs Code:

  2915600000

  Overview:

  HS:2915600000 butyrate\Valeric acid, its salts and esters VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2915600000 butanoic acids and pentanoic acids and their salts and esters VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%